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Abstract

Ethyl 4-hydroxyquinoline-2-carboxylate is a key building block in synthetic chemistry,
particularly in the development of novel pharmaceutical agents. Understanding its stability
profile is paramount for ensuring the integrity of research data and the quality of manufactured
products. This guide provides a comprehensive overview of the chemical and physical
properties of Ethyl 4-hydroxyquinoline-2-carboxylate, delves into its stability under various
environmental conditions, and outlines best practices for its storage and handling. Furthermore,
it details robust analytical methodologies for assessing its stability and provides protocols for
conducting forced degradation studies.

Chemical and Physical Profile

Ethyl 4-hydroxyquinoline-2-carboxylate, also known by synonyms such as Kynurenic acid
ethyl ester, possesses the molecular formula C12H11NOs and a molecular weight of 217.22
g/mol .[1] Its structure features a quinoline core, which is a bicyclic aromatic compound
composed of a benzene ring fused to a pyridine ring.
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Table 1: Physicochemical Properties of Ethyl 4-
hydroxyquinoline-2-carboxylate

Property Value Reference
CAS Number 24782-43-2 [21[3]
Molecular Formula C12H11NOs3 [1112][3]
Molecular Weight 217.22 g/mol [1]
Melting Point 216-218 °C [1][3]
Boiling Point ~343.7 °C at 760 mmHg [1]
Appearance White to light yellow crystalline )

powder
pKa (Predicted) 3.53+£0.40 [2]

Intrinsic Stability and Tautomerism

The 4-hydroxyquinoline moiety of the molecule exists in a tautomeric equilibrium with its 4-oxo
form (4-quinolone). This equilibrium is a critical factor influencing the compound's reactivity and
stability. While often referred to as a "hydroxyquinoline,” the keto-enol tautomerism favors the
4-quinolone form.
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(Ethyl 4-hydroxyquino|ine-2-carboxylate)

H+ / H20 (Reversible) OH- / H20 (Irreversible)

(4-Hydroxyquinoline-2-carboxy|ic Acid + EthanoD Garboxylate Salt + EthanoD

Ethyl 4-hydroxyquinoline-2-carboxylate
(in solution and solid state)
Stress|Conditions
Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolytic
(e.g., 0.1 M HCI, 60°C) (e.g., 0.1 M NaOH, RT) (e.g., 3% H202, RT) (e.g., 80°C, solid & solution) (ICH Q1B guidelines)

Analysis by Stability-Indicating
HPLC Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyquinoline-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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